Cas no 1803749-91-8 (Methyl 4-cyano-2-ethyl-6-mercaptobenzoate)

• Product Name: Methyl 4-cyano-2-ethyl-6-mercaptobenzoate
• CAS No: 1803749-91-8
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5010379
• Update Time: 2025-05-20

Methyl 4-cyano-2-ethyl-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-ethyl-6-mercaptobenzoate

• Inchi： 1S/C11H11NO2S/c1-3-8-4-7(6-12)5-9(15)10(8)11(13)14-2/h4-5,15H,3H2,1-2H3
• InChI Key： RDIRGIHTYJAGDK-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=CC(=C1C(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-cyano-2-ethyl-6-mercaptobenzoate

Methyl 4-cyano-2-ethyl-6-mercaptobenzoate (CAS No. 1803749-91-8): A Comprehensive Overview

Methyl 4-cyano-2-ethyl-6-mercaptobenzoate (CAS No. 1803749-91-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of functional groups such as the cyano and thiol moieties, along with its ester derivative, contributes to its versatility and reactivity, making it a subject of extensive research interest.

The molecular structure of Methyl 4-cyano-2-ethyl-6-mercaptobenzoate consists of a benzoic acid backbone substituted with an ethyl group at the 2-position, a cyano group at the 4-position, and a thiol group at the 6-position. This arrangement imparts distinct chemical properties that are conducive to various synthetic transformations. The cyano group, for instance, serves as a versatile handle for further functionalization, while the thiol group can participate in disulfide bond formation and metal coordination, which are crucial in medicinal chemistry.

In recent years, there has been a surge in research focused on harnessing the potential of Methyl 4-cyano-2-ethyl-6-mercaptobenzoate in drug discovery. The compound's ability to undergo selective modifications has made it an attractive scaffold for designing molecules with enhanced pharmacological activity. For instance, studies have demonstrated its utility in generating derivatives with antimicrobial and anti-inflammatory properties. These findings align with the growing demand for innovative therapeutic strategies to combat emerging infectious diseases and chronic inflammatory conditions.

One of the most compelling aspects of Methyl 4-cyano-2-ethyl-6-mercaptobenzoate is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop compounds that interact with specific biological targets. The cyano group, in particular, has been exploited to create pharmacophores that modulate enzyme activity and receptor binding. This has led to the identification of novel lead compounds that exhibit promising preclinical profiles. Such advancements underscore the importance of this compound in advancing drug discovery efforts.

The agrochemical sector has also benefited from the exploration of Methyl 4-cyano-2-ethyl-6-mercaptobenzoate. Its derivatives have shown efficacy as intermediates in the synthesis of pesticides and herbicides. The thiol group's reactivity allows for the formation of stable complexes with metal ions, which can enhance the bioavailability and stability of agrochemical formulations. This has opened up new avenues for developing environmentally sustainable solutions in agriculture.

From a synthetic chemistry perspective, Methyl 4-cyano-2-ethyl-6-mercaptobenzoate serves as a versatile building block for constructing more complex molecules. Its compatibility with various reaction conditions makes it an ideal candidate for multi-step syntheses. Recent innovations in catalytic methods have further expanded its synthetic utility, enabling efficient access to structurally diverse derivatives. These advancements highlight the compound's significance as a cornerstone in organic synthesis.

The industrial applications of Methyl 4-cyano-2-ethyl-6-mercaptobenzoate extend beyond pharmaceuticals and agrochemicals. Its unique properties have been explored in material science, where it contributes to the development of functional materials such as conductive polymers and corrosion inhibitors. The ability of its derivatives to form stable coordination complexes with metals has found utility in catalysis and material engineering.

In conclusion, Methyl 4-cyano-2-ethyl-6-mercaptobenzoate (CAS No. 1803749-91-8) is a multifaceted compound with broad applicability across multiple scientific domains. Its structural features and chemical properties make it an invaluable asset in drug discovery, agrochemical development, and material science. As research continues to uncover new applications for this compound, its significance is expected to grow even further, driving innovation and progress in various industries.